Cas no 5324-77-6 (5-chloro-1,2,4,5-tetrahydro-3λ6-benzothiepine 3,3-dioxide)

• Product Name: 5-chloro-1,2,4,5-tetrahydro-3λ6-benzothiepine 3,3-dioxide
• CAS No: 5324-77-6
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 1581645
• PubChem ID: 220256
• Update Time: 2025-04-21

5-chloro-1,2,4,5-tetrahydro-3λ6-benzothiepine 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,4,5-tetrahydro-3λ6-benzothiepine 3,3-dioxide
• AC1L58IR
• NSC91062
• 1-Chlor-1,2,4,5-tetrahydro-3-benzothiepin-3,3-dioxid
• 1-Chloro-1,2,4,5-tetrahydro-3-benzothiepine 3,3-dioxide
• 5-chloro-1,2,4,5-tetrahydro-3
• NSC2730
• AR-1C2227
• AC1Q3QAR
• CTK4J7340
• NSC-91062
• NSC-2730
• 5324-77-6
• 5-chloro-1,2,4,5-tetrahydro-3$l^{6}-benzothiepine 3,3-dioxide
• NSC 91062

• Inchi： 1S/C10H11ClO2S/c11-10-7-14(12,13)6-5-8-3-1-2-4-9(8)10/h1-4,10H,5-7H2
• InChI Key： DWFHOYZCDGUMAH-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 230.01693
• Monoisotopic Mass: 230.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 442.9°C at 760 mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.589
• PSA: 34.14
• LogP: 3.01820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins